Cas no 41345-53-3 (penta-2,4-diyn-1-ol)

Penta-2,4-diyn-1-ol is a linear aliphatic diyne alcohol with the molecular formula C₅H₄O. Its unique structure, featuring two triple bonds and a terminal hydroxyl group, makes it a valuable intermediate in organic synthesis, particularly for constructing conjugated systems and acetylenic scaffolds. The compound is utilized in click chemistry, polymer science, and materials research due to its reactivity in Sonogashira couplings and cycloaddition reactions. Its terminal hydroxyl group allows for further functionalization, enhancing its versatility in designing advanced molecular architectures. Penta-2,4-diyn-1-ol is also of interest in pharmaceutical and agrochemical research for developing bioactive compounds with tailored properties.

penta-2,4-diyn-1-ol structure

Product Name:penta-2,4-diyn-1-ol

CAS No:41345-53-3

MF:C₅H₄O

MW:80.0846614837646

MDL:MFCD19300615

CID:2635208

PubChem ID:638105

Update Time:2025-06-13

penta-2,4-diyn-1-ol Chemical and Physical Properties

Names and Identifiers

- penta-2,4-diyn-1-ol
- 41345-53-3
- 2,4-pentadiyn-1-ol
- DTXSID10348541
- DB-163537
- hydroxymethyl diacetylene
- DTXCID40299613
- MDL： MFCD19300615
- Inchi： 1S/C5H4O/c1-2-3-4-5-6/h1,6H,5H2
- InChI Key： UZPGJRUGZGUXDE-UHFFFAOYSA-N
- SMILES： OCC#CC#C

Computed Properties

Exact Mass: 80.026214747Da
Monoisotopic Mass: 80.026214747Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 1
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 20.2Å²

penta-2,4-diyn-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-342621-1.0g	penta-2,4-diyn-1-ol	41345-53-3	1.0g	$1232.0	2023-02-23
Enamine	EN300-342621-2.5g	penta-2,4-diyn-1-ol	41345-53-3	2.5g	$2554.0	2023-09-03
Enamine	EN300-342621-5.0g	penta-2,4-diyn-1-ol	41345-53-3	5.0g	$3235.0	2023-02-23
Enamine	EN300-342621-10.0g	penta-2,4-diyn-1-ol	41345-53-3	10.0g	$4067.0	2023-02-23
Enamine	EN300-342621-1g	penta-2,4-diyn-1-ol	41345-53-3	1g	$1232.0	2023-09-03
Enamine	EN300-342621-5g	penta-2,4-diyn-1-ol	41345-53-3	5g	$3235.0	2023-09-03
Enamine	EN300-342621-10g	penta-2,4-diyn-1-ol	41345-53-3	10g	$4067.0	2023-09-03